Cas no 2228462-99-3 (2-(2-chloro-6-methylpyridin-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2-chloro-6-methylpyridin-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228462-99-3
• MF: C₉H₁₁ClF₂N₂
• MW: 220.646847963333
• CID: 6502839
• PubChem ID: 165965228
• Update Time: 2025-05-21

2-(2-chloro-6-methylpyridin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-3-yl)-1,1-difluoropropan-2-amine
• EN300-1940788
• 2228462-99-3

• Inchi： 1S/C9H11ClF2N2/c1-5-3-4-6(7(10)14-5)9(2,13)8(11)12/h3-4,8H,13H2,1-2H3
• InChI Key： SXXXJCBPRDRGSN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 220.0578824g/mol
• Monoisotopic Mass: 220.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-chloro-6-methylpyridin-3-yl)-1,1-difluoropropan-2-amine

Compound CAS No. 2228462-99-3: 2-(2-Chloro-6-Methylpyridin-3-Yl)-1,1-Difluoropropan-2-Amine

The compound with CAS No. 2228462-99-3, commonly referred to as 2-(2-chloro-6-methylpyridin-3-yl)-1,1-difluoropropan-2-amine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a pyridine ring substituted with chlorine and methyl groups, along with a difluorinated propanamine moiety. Its unique structure makes it a valuable substrate for further functionalization and exploration in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,1-difluoropropan-2-amines, which are key intermediates in the preparation of this compound. The introduction of fluorine atoms at the alpha position of the amine group enhances the molecule's stability and reactivity, making it suitable for applications in catalysis and polymer chemistry. Furthermore, the pyridine ring's substitution pattern (chloro at position 2 and methyl at position 6) imparts specific electronic and steric properties that can be exploited in designing bioactive molecules.

Structural characterization of this compound has been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into the molecule's conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different chemical environments. For instance, the diastereomeric ratio of the propanamine moiety has been shown to influence the compound's solubility and bioavailability, as reported in recent studies.

The application of computational chemistry has further elucidated the electronic properties of this compound. Quantum mechanical calculations have revealed that the fluorine atoms' electronegativity significantly alters the electron distribution within the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. This makes it an attractive candidate for use in supramolecular chemistry and crystal engineering.

In terms of biological activity, in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug discovery programs. However, further research is required to fully understand its pharmacokinetic profile and toxicity profile.

The synthesis of CAS No. 2228462-99-3 involves a multi-step process that combines principles from organometallic chemistry and fluorination techniques. The key steps include the preparation of intermediates such as 1,1-difluoropropanamine derivatives and their subsequent coupling with substituted pyridine rings under optimized conditions. Recent optimizations have focused on improving reaction yields and reducing byproduct formation, making this synthesis more scalable for industrial applications.

In conclusion, CAS No. 2228462-99-3 represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for advancing chemical research and development.